Cas no 154927-04-5 (1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde)
154927-04-5 structure
Product name:1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxaldehyde,1-methyl-5-(1-methylethyl)-
- 5-isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde
- 1H-Pyrazole-3-carboxaldehyde,1-methyl-5-(1-methylethyl)-(9CI)
- 1-methyl-5-(methylethyl)pyrazole-3-carbaldehyde
- SBB073806
- 1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
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- MDL： MFCD18809572
- Inchi： 1S/C8H12N2O/c1-6(2)8-4-7(5-11)9-10(8)3/h4-6H,1-3H3
- InChI Key： KEVVBCMGOZOTBR-UHFFFAOYSA-N
- SMILES： O=CC1C=C(C(C)C)N(C)N=1
Computed Properties
- Exact Mass: 152.095
- Monoisotopic Mass: 152.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.9
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB545880-1g |
1-Methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde; . |
154927-04-5 | 1g |
€353.30 | 2023-09-01 | ||
| eNovation Chemicals LLC | D655975-1G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 1g |
$235 | 2024-07-21 | |
| Chemenu | CM506455-1g |
5-Isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 1g |
$381 | 2022-06-12 | |
| TRC | I201265-500mg |
5-Isopropyl-1-methyl-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 500mg |
$ 1025.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D655975-10G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 10g |
$970 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2759-1G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 1g |
￥ 1,207.00 | 2023-03-31 | |
| eNovation Chemicals LLC | D655975-500mg |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 500mg |
$160 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2759-100mg |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 100mg |
￥363.0 | 2024-04-24 | |
| eNovation Chemicals LLC | D655975-1g |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 1g |
$235 | 2025-02-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2759-10G |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde |
154927-04-5 | 97% | 10g |
￥ 5,161.00 | 2023-03-31 |
1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde Related Literature
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:154927-04-5)1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carbaldehyde
Purity:99%
Quantity:1g
Price ($):346.0